Cas no 2172213-59-9 (3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-4,4-dimethylpentanoic acid)

• Product Name: 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-4,4-dimethylpentanoic acid
• CAS No: 2172213-59-9
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5928178
• PubChem ID: 165550974
• Update Time: 2025-05-19

3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-4,4-dimethylpentanoic acid
• 3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}-4,4-dimethylpentanoic acid
• EN300-1483973
• 2172213-59-9

• Inchi： 1S/C28H34N2O5/c1-27(2,3)23(15-25(32)33)29-24(31)16-28(13-8-14-28)30-26(34)35-17-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,22-23H,8,13-17H2,1-3H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： AQHQJASUVATSBD-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NC(CC(=O)O)C(C)(C)C)=O)CCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-4,4-dimethylpentanoic acid

Comprehensive Overview of 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-4,4-dimethylpentanoic acid (CAS No. 2172213-59-9)

The compound 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-4,4-dimethylpentanoic acid (CAS No. 2172213-59-9) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structural features, including a cyclobutyl ring and 4,4-dimethylpentanoic acid moiety, make it a valuable building block for designing peptide-based therapeutics and drug delivery systems. Researchers are increasingly interested in this compound due to its potential applications in targeted drug development and biomaterial engineering.

In recent years, the demand for Fmoc-protected compounds like 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-4,4-dimethylpentanoic acid has surged, driven by advancements in solid-phase peptide synthesis (SPPS). This compound’s steric hindrance and hydrophobic properties are critical for improving peptide stability and bioavailability, addressing common challenges in pharmaceutical formulations. Its CAS No. 2172213-59-9 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and biotechnology.

The cyclobutylacetamido group in this molecule enhances its conformational rigidity, making it a preferred choice for designing peptide mimetics and enzyme inhibitors. This aligns with current trends in precision medicine, where researchers seek compounds with tailored molecular recognition properties. Additionally, the 4,4-dimethylpentanoic acid segment contributes to improved metabolic stability, a key factor in drug candidate optimization.

From an industrial perspective, 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-4,4-dimethylpentanoic acid is synthesized under stringent Good Manufacturing Practices (GMP) to ensure high purity for research-grade applications. Its compatibility with automated peptide synthesizers has further boosted its adoption in high-throughput screening (HTS) workflows. Laboratories focusing on cancer research and neurodegenerative disease models often prioritize this compound due to its potential in modulating protein-protein interactions.

Environmental and safety considerations are also paramount. Unlike hazardous reagents, this compound is classified as non-toxic under standard handling protocols, making it suitable for green chemistry initiatives. Its Fmoc group can be selectively cleaved under mild conditions, reducing waste generation—a feature highly valued in sustainable pharmaceutical production.

In summary, 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-4,4-dimethylpentanoic acid (CAS No. 2172213-59-9) represents a cutting-edge tool for peptide chemists and drug developers. Its multifaceted applications, from bioconjugation to therapeutic agent design, underscore its importance in modern life sciences. As the field evolves, this compound is poised to play a pivotal role in innovations such as personalized therapeutics and next-generation biomaterials.